2-(2-((3,4-dichlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[2-[(3,4-dichlorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C16H19Cl2N3O3S/c1-24-5-4-19-15(23)8-21-12(9-22)7-20-16(21)25-10-11-2-3-13(17)14(18)6-11/h2-3,6-7,22H,4-5,8-10H2,1H3,(H,19,23)
• InChI Key: UHFPVTLGEPGUDD-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=CN=C1SCC2=CC(=C(C=C2)Cl)Cl)CO
• Molecular Formula: C16H19Cl2N3O3S
• Molecular Weight: 404.3 g/mol

Description

2-(2-((3,4-dichlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C16H19Cl2N3O3S and its molecular weight is 404.31. The purity is usually 95%.
BenchChem offers high-quality 2-(2-((3,4-dichlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-((3,4-dichlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(2-methoxyethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study examines the metabolism of chloroacetamide herbicides, including acetochlor and metolachlor, in human and rat liver microsomes. The research explores a complex metabolic activation pathway that could lead to DNA-reactive products. Such studies are crucial for understanding the potential carcinogenicity of these compounds and their metabolism in different organisms (Coleman et al., 2000).

Discovery of Clinical Candidate K-604

This paper discusses the identification of an aqueous-soluble potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT) named K-604. The research highlights the molecular design and pharmacological effects, suggesting its potential use for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Heterocycles by Cascade Reactions of Versatile Thioureido-Acetamides

This study details the use of thioureido-acetamides in one-pot cascade reactions to synthesize various heterocycles. It demonstrates the utility of these compounds in efficient heterocyclic syntheses, which are significant for developing new pharmaceuticals and materials (Schmeyers & Kaupp, 2002).

2-Imino-2-methoxyethyl 1-thioglycosides as New Reagents

Research on 2-imino-2-methoxyethyl 1-thioglycosides explores their application in attaching sugars to proteins, an important process in the development of bioconjugates and therapeutics (Lee, Stowell, & Krantz, 1976).